[Phenyl(propan-2-yl)phosphoryl]methanol

• CAS No.: 106649-32-5
• Molecular Formula: C10H15O2P
• Molecular Weight: 198.20 g/mol
• IUPAC Name: [phenyl(propan-2-yl)phosphoryl]methanol
• InChI: InChI=1S/C10H15O2P/c1-9(2)13(12,8-11)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3
• InChI Key: SBDUHOSWUSXKIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)P(=O)(CO)C1=CC=CC=C1

Description

[Phenyl(propan-2-yl)phosphoryl]methanol is an organophosphorus compound featuring a phosphoryl group (P=O) bonded to a phenyl group, a propan-2-yl (isopropyl) substituent, and a methanol moiety. Phosphoryl-containing compounds are pivotal in organic synthesis, medicinal chemistry, and materials science due to their stability, hydrogen-bonding capacity, and versatility in nucleophilic reactions .

Synthetic routes for such compounds often involve cycloaddition or hydrolytic cleavage reactions. For instance, 4-[alkoxy(phenyl)phosphoryl]-1,2-diaza-1,3-butadienes, synthesized via [3 + 2] cycloaddition, undergo methanol-mediated hydrolytic cleavage to yield hydrazonophosphonates .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [Phenyl(propan-2-yl)phosphoryl]methanol typically involves the reaction of phenylphosphonic dichloride with isopropanol in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the intermediate products. The general reaction scheme is as follows:

$$\text{PhP(O)Cl}_2 + \text{(CH}_3\$$PhP(O)Cl2​+(CH3​ 

Comparison with Similar Compounds

Structural and Functional Analogues

The table below summarizes key structurally related compounds and their properties:

Compound Name	Molecular Formula	Key Features	Applications/Reactivity	Reference
4-[Methoxy(phenyl)phosphoryl]-1,2-diaza-1,3-butadiene	C₁₁H₁₄N₂O₂P	Alkoxy-phosphoryl group; reacts with nucleophiles (e.g., methanol, thiourea)	Forms hydrazonophosphonates or thiazol-4-ones; used in heterocycle synthesis
E-Hydrazonophosphonates	Variable	Hydrolytic cleavage products of diazabutadienes	Precursors to β-ketophosphonates; catalytic or ligand applications
2-Fluoro-2-[4-(propan-2-yl)phenyl]ethanol	C₁₁H₁₅FO	Fluorinated propan-2-ylphenyl group; hydroxyl functionality	Potential bioactive intermediate; modifies solubility and steric effects
Benzyl cinnamate	C₁₆H₁₄O₂	Esterified aromatic alcohol (lacks phosphoryl group)	Fragrance industry; benchmark for ester reactivity

Reactivity and Functional Group Influence

• Phosphoryl Group vs. Ester/Carbonyl Groups: The phosphoryl group in [Phenyl(propan-2-yl)phosphoryl]methanol enhances thermal stability and hydrogen-bonding capacity compared to esters (e.g., benzyl cinnamate). This makes it more resistant to hydrolysis under acidic/basic conditions but reactive toward nucleophiles like methanol or amines .
• This may also improve lipophilicity, impacting solubility in organic solvents .
• Fluorinated Analogs: Fluorine substitution (e.g., in 2-Fluoro-2-[4-(propan-2-yl)phenyl]ethanol) increases electronegativity and metabolic stability but eliminates the phosphoryl group’s nucleophilic interaction sites. Such modifications are common in drug design to tune bioavailability .